Cas no 4289-98-9 (N-Formyl-L-methionine)

• Product Name: N-Formyl-L-methionine
• CAS No: 4289-98-9
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• MDL: MFCD00021033
• CID: 329022
• PubChem ID: 87569918
• Update Time: 2025-04-19

N-Formyl-L-methionine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Formamido-4-(methylthio)butanoic acid
• N-Formyl-L-methionine
• (S)-TRIFLUOROLACTIC ACID
• 2-formamido-4-methylsulfanylbutanoic acid
• FOR-MET-OH
• Formyl-L-methionine
• L-Methionine, N-formyl-
• (S)-2-Formylamino-4-(methylthio)butyric acid
• (S)-4-(Methylthio)-2-(formylamino)butanoic acid
• 2-formylamino-4-methylsulfanyl-butanoic acid
• FMET
• FOR-METHIONINE
• Formylmethionine
• N-For-L-Met-OH
• N-Formyl-DL-methionine
• n-formylmethionine
• N-formyl-methionine
• N-HCO-(S)-Met
• NSC 334322
• N-Formyl-L -Methionine
• PS9357B4XH
• PYUSHNKNPOHWEZ-YFKPBYRVSA-N
• N-Formyl methionine
• L-Formylmethionine
• L-N-Formylmethionine
• N-Formyl(methyl)homocysteine #
• Formyl-methionine
• N-formyl-l-met
• (2S)-2-formamido-4-methylsulfanylbutanoic acid
• Methionine, N-formyl-
• (2S)-2-(formylamino)-4-(methylthio)butanoic acid
• N-alpha-Formyl-L-methionine
• NSC-334322
• F0124
• Z760037304
• HY-W016647
• (2S)-2-formamido-4-(methylthio)butyric acid
• AS-46910
• (2S)-2-formamido-4-(methylsulfanyl)butanoic acid
• (2S)-2-formamido-4-methylsulfanyl-butanoic acid
• 4289-98-9
• C03145
• UNII-PS9357B4XH
• CS-W017363
• s3328
• DB04464
• NS00015175
• F10890
• CHEBI:16552
• Q63390516
• EN300-7287060
• MFCD00021033
• AKOS016843650
• SCHEMBL38595
• 2CF0FBDF-3637-4C59-9B20-129171405E12
• DTXSID80863357
• 1ST2362

• MDL： MFCD00021033
• Inchi： 1S/C6H11NO3S/c1-11-3-2-5(6(9)10)7-4-8/h4-5H,2-3H2,1H3,(H,7,8)(H,9,10)/t5-/m0/s1
• InChI Key： PYUSHNKNPOHWEZ-YFKPBYRVSA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC=O

Computed Properties

• Exact Mass: 177.04603
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 91.7

Experimental Properties

• Color/Form: Uncertain
• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98.0 to 102.0 deg-C
• Refractive Index: -10 ° (C=0.8, H2O)
• Solubility: Slightly soluble (27 g/l) (25 º C),
• PSA: 66.4
• LogP: 0.96550
• Solubility: Uncertain

N-Formyl-L-methionine Security Information

• WGK Germany：3
• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters